Iron Fe-55

Specification

• CAS No.: 14681-59-5
• Molecular Formula: Fe
• Molecular Weight: 54.938291 g/mol
• IUPAC Name: iron-55
• Standard InChI: InChI=1S/Fe/i1-1
• Standard InChI Key: XEEYBQQBJWHFJM-BJUDXGSMSA-N
• Isomeric SMILES: [55Fe]
• SMILES: [Fe]
• Canonical SMILES: [Fe]

Introduction

Nuclear Properties and Decay Characteristics

The nuclear properties of Iron-55 have been extensively studied and characterized through decades of research. These properties determine its behavior, applications, and safety considerations.

Key Nuclear Parameters

The following table summarizes the essential nuclear parameters of Fe-55:

Property	Value
Protons (Z)	26
Neutrons (N)	29
Mass Number (A)	55
Half-life	2.737-2.756 years
Decay Mode	Electron Capture
Decay Product	Manganese-55
Decay Energy (Q+)	231.12 keV

The half-life of Fe-55 has been reported with slight variations in scientific literature. Recent measurements published in 2019 indicate a half-life of 1006.70(15) days or 2.7563(4) years, representing one of the most precise determinations to date. Earlier measurements reported values ranging from 2.68 years to 2.75614 years.

Decay Process and Radiation Emissions

Iron-55 decays exclusively by electron capture, a process in which the nucleus captures an inner orbital electron (typically from the K-shell). This process converts a proton into a neutron, transforming the Fe-55 nucleus into stable Mn-55. The electron capture process can be represented by the equation: $^{55}\text{Fe} + e^- \rightarrow ^{55}\text{Mn} + \nu_e$, where νe represents an electron neutrino.

Following electron capture, the resulting electronic vacancy in the inner shell is filled by electrons from higher energy levels, leading to a cascade of electronic transitions. These transitions result in the emission of characteristic X-rays and Auger electrons with specific energies and intensities. The primary radiation emissions from Fe-55 decay are detailed in the following table:

Radiation Type	Energy (keV)	Intensity (%)
Auger-L	0.5 - 0.8	144
Auger-K	4.95 - 6.49	60.0
X-ray L	0.64	0.56
X-ray Kα	5.89	24.9
X-ray Kβ	6.49	3.4

Applications in Science and Industry

Iron-55 has found numerous applications in scientific research and industrial processes, primarily due to its predictable decay characteristics and the useful properties of its emissions.

X-ray Source for Analytical Techniques

The K-alpha X-rays emitted by manganese-55 after electron capture make Fe-55 valuable as a laboratory X-ray source for various analytical techniques. These applications include:

• X-ray diffraction for crystallographic studies

• X-ray fluorescence analysis for elemental composition determination

• X-ray scattering techniques for material characterization

The advantages of using Fe-55 as an X-ray source include its monochromatic X-ray emission (primarily 5.9 keV), continuous production over years without requiring electrical power, and portability for field applications. These characteristics make it ideal for situations where a stable, low-energy X-ray source is required without access to electrical power or complex equipment.

Calibration and Reference Sources

Iron-55 serves as an excellent calibration source for radiation detection instruments, particularly for those designed to detect low-energy photons. The consistent energy of the emitted X-rays makes it suitable for calibrating:

• Sodium iodide (NaI) scintillation detectors

• Geiger-Müller tube-based detectors

• Specialized low-energy photon detectors and spectrometers

The predictable decay rate and emission characteristics allow for precise calibration of detection efficiency and energy response in these instruments.

Scientific Research Applications

In scientific research, Fe-55 has been utilized as:

• A tracer in biological and environmental studies examining iron metabolism and transport

• A source for studying electron capture decay mechanisms and associated phenomena

• A component in materials research, particularly for investigating radiation effects on materials

These applications leverage the specific decay characteristics of Fe-55 and its chemical similarity to stable iron, allowing researchers to track processes and mechanisms that would otherwise be difficult to observe.

Radiation Exposure Scenario	Dose Rate (mSv/h)
Point source (1 MBq at 30cm)	0.0
Infinite plane source (1 MBq/m² at 10cm)	0.0
Uniform skin contamination (1 kBq/cm²)	0.0162

The primary radiological concern with Fe-55 is internal exposure through ingestion, inhalation, or absorption through wounds. Once inside the body, Fe-55 can be incorporated into biological processes that utilize iron, potentially leading to internal radiation exposure over its decay period.

Shielding and Containment Requirements

Due to the low-energy emissions, shielding requirements for Fe-55 are minimal. The 5-6 keV Auger electrons are easily stopped by even thin materials or a few centimeters of air, while the 5.9 keV X-rays require only minimal shielding materials.

• Use of sealed sources whenever possible

• Handling in designated radioactive work areas

• Regular monitoring for contamination

• Appropriate waste management procedures

Regulatory Considerations

As a radioactive material, the possession, use, and disposal of Fe-55 are subject to regulatory control in most jurisdictions. These regulations typically include requirements for:

• Licensing or registration of sources

• Training of personnel

• Monitoring and record-keeping

• Appropriate disposal as radioactive waste

The specific regulatory requirements vary by country and jurisdiction but generally follow principles established by international organizations such as the International Atomic Energy Agency (IAEA).

Recent Scientific Research and Developments

Scientific interest in Fe-55 continues, with ongoing research focused on refining our understanding of its properties and expanding its applications.

Half-life Measurements and Decay Data Evaluations

Recent scientific research has focused on improving the precision of Fe-55's half-life measurement. A study published in 2019 employed a pressurized proportional counter to determine a half-life value of 1006.70(15) days or 2.7563(4) years, representing one of the most precise measurements to date.

Comprehensive evaluations of Fe-55 decay data continue to refine our understanding of its nuclear properties. The most recent evaluation was carried out in 2023 by Philippe Cassette at Sofia University, with the data published in March 2024. This ongoing research demonstrates the continued scientific interest in accurately characterizing this isotope's properties.

Environmental and Biological Studies

Iron-55 has been detected in environmental samples, particularly in contexts related to nuclear activities. Significant amounts were released during atmospheric nuclear weapons tests in the 1950s, providing an opportunity to study its environmental behavior and fate.

Biological studies have examined the uptake and metabolism of Fe-55 in various organisms, leveraging its chemical similarity to stable iron while allowing detection through its radioactive emissions. These studies contribute to our understanding of iron metabolism and potential radiological impacts.

Analytical Method Development

Recent developments in analytical methods for Fe-55 include improved chemical separation techniques using extraction chromatography. These methods typically employ specialized resins such as Eichrom TRU resin, which contains octylphenyl-N,N-di-isobutyl carbamoylphosphine oxide (CMPO) dissolved in tri-n-butyl phosphate (TBP).

These improved analytical methods facilitate more accurate determination of Fe-55 in environmental samples, decommissioning waste, and biological specimens, supporting both research and regulatory compliance applications.